5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylic acid

Specification

• CAS No.: 364736-60-7
• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 5-[(2,5-dimethylphenoxy)methyl]furan-2-carboxylic acid
• Standard InChI: InChI=1S/C14H14O4/c1-9-3-4-10(2)13(7-9)17-8-11-5-6-12(18-11)14(15)16/h3-7H,8H2,1-2H3,(H,15,16)
• Standard InChI Key: PKGYFRFZXOJFDA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC2=CC=C(O2)C(=O)O
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC2=CC=C(O2)C(=O)O

Introduction

Chemical Structure and Properties

5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylic acid belongs to the class of furan derivatives with a carboxylic acid functional group. The molecule contains a furan ring with a carboxylic acid at the 2-position and a (2,5-dimethylphenoxy)methyl group at the 5-position. This particular substitution pattern creates a molecule with both aromatic and acidic properties, contributing to its potential utility in various chemical reactions and applications.

Physical and Chemical Characteristics

The compound possesses distinct physical and chemical properties that define its behavior in various reaction environments and applications. These properties are summarized in the following table:

Property	Value
CAS Number	364736-60-7
Molecular Formula	C₁₄H₁₄O₄
Molecular Weight	246.26 g/mol
IUPAC Name	5-[(2,5-dimethylphenoxy)methyl]furan-2-carboxylic acid
Physical Appearance	Not specified in available literature
Solubility	Not specified in available literature

The compound contains four oxygen atoms: two from the carboxylic acid group and two from the furan ring and phenoxy linkage. It also contains fourteen carbon atoms and fourteen hydrogen atoms, creating a relatively complex organic structure with multiple reactive sites.

Structural Identifiers

For computational and database purposes, the compound can be identified using several standard notations:

Identifier	Value
Standard InChI	InChI=1S/C14H14O4/c1-9-3-4-10(2)13(7-9)17-8-11-5-6-12(18-11)14(15)16/h3-7H,8H2,1-2H3,(H,15,16)
Standard InChIKey	PKGYFRFZXOJFDA-UHFFFAOYSA-N
SMILES	CC1=CC(=C(C=C1)C)OCC2=CC=C(O2)C(=O)O
Canonical SMILES	CC1=CC(=C(C=C1)C)OCC2=CC=C(O2)C(=O)O
PubChem Compound ID	580395

These identifiers provide standardized representations of the compound's structure, enabling precise identification and retrieval from chemical databases.

Related Compounds and Derivatives

Carboxylate Form

The carboxylate form of this compound, 5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylate, differs from the parent compound by the deprotonation of the carboxylic acid group. This form has its own distinct properties and applications:

Property	Value
PubChem CID	4740491
Molecular Formula	C₁₄H₁₃O₄⁻
Molecular Weight	245.25 g/mol
InChIKey	PKGYFRFZXOJFDA-UHFFFAOYSA-M

The carboxylate form was recorded in PubChem with a recent modification date of March 1, 2025, indicating ongoing interest in this compound family.

Structural Analogs

A structurally related compound is 5-((2,3-Dimethylphenoxy)methyl)furan-2-carbohydrazide (CAS: 886496-20-4), which differs in the position of the methyl groups on the phenyl ring (2,3- instead of 2,5-) and contains a carbohydrazide group instead of a carboxylic acid. This analog has a molecular formula of C₁₄H₁₆N₂O₃ and a molecular weight of 260.293 g/mol.

The structural differences between these compounds likely result in significantly different chemical behaviors and potential applications, particularly due to the different functional groups (carboxylic acid versus carbohydrazide) and the altered position of methyl substituents on the phenyl ring.

Applications and Research Significance

Current Applications

5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylic acid is primarily used as a research chemical, serving as:

• An intermediate in the synthesis of more complex molecules

• A building block in organic chemistry research

• A potential precursor for pharmaceuticals or agrochemicals

• A compound of interest in materials science applications

The unique structural features of this compound—combining a furan ring, carboxylic acid functionality, and a substituted phenoxy group—make it potentially valuable in diverse research contexts.

Analytical Methods and Characterization

Standard analytical techniques for characterizing 5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylic acid would likely include:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• X-ray crystallography (for solid-state structure)

• High-Performance Liquid Chromatography (HPLC) for purity assessment

For related furan compounds, NMR data has provided valuable structural information. For example, 5-(methoxycarbonyl)furan-2-carboxylic acid shows characteristic proton signals for the furan ring at approximately 7.3-7.4 ppm.

Future Research Directions

Comparative Studies

Comparative studies between this compound and its structural analogs could provide valuable insights into structure-activity relationships. For instance, comparing the properties and reactivity of 5-[(2,5-Dimethylphenoxy)methyl]furan-2-carboxylic acid with its 2,3-dimethyl analog or with derivatives containing different functional groups could help establish patterns useful for predicting the behavior of similar compounds.